Cas no 497-06-3 (1-Butene-3,4-diol)

• Product Name: 1-Butene-3,4-diol
• CAS No: 497-06-3
• MF: C₄H₈O₂
• MW: 88.1051216125488
• MDL: MFCD00239410
• CID: 330136
• PubChem ID: 10338
• Update Time: 2025-04-19

1-Butene-3,4-diol Chemical and Physical Properties

Names and Identifiers

• 1-Butene-3,4-diol
• (±)-3-Butene-1,2-Diol
• 3-BUTENE-1,2-DIOL
• but-3-ene-1,2-diol
• 3,4-Dihydroxy-1-butene
• 1,2-Dihydroxy-3-butene
• ITMIAZBRRZANGB-UHFFFAOYSA-N
• ( inverted exclamation markA)-3-Butene-1,2-diol
• (??)-3-Butene-1,2-diol
• racemic 1,2-dihydroxy-3-butene
• (+/-)-3-Butene-1,2-diol
• CHM0028736
• TRA0014297
• FCH1115877
• V0531
• SY275096
• 3,4-Dihydroxy-1-butene, >=99%
• FT-0693106
• AI3-07552
• 497-06-3
• AS-56827
• 3-BUTENE-1,2-DIOL, (+/-)-
• EINECS 207-835-1
• FT-0690355
• D79949
• FT-0695410
• CCRIS 9376
• Q27286690
• NS00042554
• EN300-123821
• MFCD00239410
• PP8001HM3T
• SB44680
• SB83789
• UNII-PP8001HM3T
• DTXSID60870564
• 86161-40-2
• FT-0663939
• A8597
• 3,5-Bis(trifluoromethyl)phenylboroicacid
• AKOS015915711
• DB-016882
• DB-312036
• 3,4-Dihydroxy-1-butene; Erythrol;

• MDL： MFCD00239410
• Inchi： 1S/C4H8O2/c1-2-4(6)3-5/h2,4-6H,1,3H2
• InChI Key： ITMIAZBRRZANGB-UHFFFAOYSA-N
• SMILES： OC(C=C)CO

Computed Properties

• Exact Mass: 88.05240
• Monoisotopic Mass: 88.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 42.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.047 g/mL at 25 °C(lit.)
• Melting Point: 15.1°C (estimate)
• Boiling Point: 195 °C/733 mmHg(lit.)
• Flash Point: 222 °F
• Refractive Index: n20/D 1.462
• PSA: 40.46000
• LogP: -0.47440
• Solubility: Not determined
• Vapor Pressure: Not available

1-Butene-3,4-diol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols